N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine

• IUPAC Name: (6-ethyl-2-methylquinolin-4-yl)-[4-(pyrimidin-2-ylamino)piperidin-1-yl]methanone
• InChI: InChI=1S/C22H25N5O/c1-3-16-5-6-20-18(14-16)19(13-15(2)25-20)21(28)27-11-7-17(8-12-27)26-22-23-9-4-10-24-22/h4-6,9-10,13-14,17H,3,7-8,11-12H2,1-2H3,(H,23,24,26)
• InChI Key: UYICRAJHSTVYOA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C(N=C2C=C1)C)C(=O)N3CCC(CC3)NC4=NC=CC=N4
• Molecular Formula: C22H25N5O
• Molecular Weight: 375.5 g/mol

Description

N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine, also known as EMA401, is a small molecule drug that has been extensively studied for its potential use in treating chronic pain. This drug has been shown to have a high level of selectivity for the AT2 receptor, which is involved in the regulation of pain sensation. In

Mechanism of Action

The mechanism of action of N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine is thought to involve the inhibition of the AT2 receptor, which is involved in the regulation of pain sensation. By blocking this receptor, this compound is able to reduce the transmission of pain signals to the brain, resulting in a reduction in pain sensation.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of the AT2 receptor, the reduction of pain sensation, and the modulation of pain-related neurotransmitters. These effects have been demonstrated in a variety of animal models of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine in lab experiments is its high level of selectivity for the AT2 receptor. This allows researchers to study the specific effects of blocking this receptor on pain sensation. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which requires a high degree of expertise in synthetic chemistry.

Future Directions

There are a number of future directions for research on N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine, including the development of new synthetic methods for the production of this drug, the exploration of its potential use in treating other types of pain, and the investigation of its long-term safety and efficacy in clinical trials. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and to identify potential drug interactions and side effects.

Scientific Research Applications

N-{1-[(6-ethyl-2-methylquinolin-4-yl)carbonyl]piperidin-4-yl}pyrimidin-2-amine has been extensively studied for its potential use in treating chronic pain. In preclinical studies, this compound has been shown to be effective in reducing pain in a variety of animal models of chronic pain. These studies have also demonstrated that this compound has a high level of selectivity for the AT2 receptor, which is involved in the regulation of pain sensation.